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Compound of Interest

Compound Name:
3-(1-Benzyl-1H-1,2,4-triazol-3-

YL)aniline

Cat. No.: B13325938

Get Quote

CAS Registry Number: 1565455-59-5 Molecular Formula: C₁₅H₁₄N₄ Molecular Weight: 250.30

g/mol [1]

Executive Summary & Application Context
As a core scaffold in medicinal chemistry, 1-benzyl-3-(3-aminophenyl)-1,2,4-triazole serves as

a critical intermediate for Type II kinase inhibitors (specifically VEGFR-2 and EGFR targets)

and antifungal agents. Its structural integrity relies on the precise regiochemistry of the triazole

ring.

A common pitfall in the synthesis of this compound is the formation of the 1,2,3-triazole isomer

(via click chemistry) or the 1,5-disubstituted isomer (via non-selective alkylation). This guide

provides the definitive spectroscopic fingerprints required to validate the correct 1,3-

disubstituted 1,2,4-triazole regioisomer.

Synthesis & Regiochemical Logic
To ensure the spectroscopic data corresponds to the correct molecule, one must understand its

genesis. The most robust route to the 1,3-isomer avoids non-selective alkylation of the triazole
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ring. Instead, it utilizes a "bottom-up" cyclization approach.

Validated Synthetic Workflow
The following directed synthesis ensures the formation of the 1,2,4-triazole core with the benzyl

group strictly at the N1 position.

3-Nitrobenzonitrile Imidate Ester
(Pinner Reaction)

HCl, MeOH N-Benzyl-3-nitro
benzimidic hydrazide

Benzylhydrazine 1-Benzyl-3-(3-nitrophenyl)
-1,2,4-triazole

HCOOH (Cyclization) 1-Benzyl-3-(3-aminophenyl)
-1,2,4-triazole

SnCl2/HCl or H2/Pd-C
(Nitro Reduction)

Click to download full resolution via product page

Figure 1: Regioselective synthesis pathway preventing N2/N4 isomer contamination.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR)
The distinction between the 1,2,4-triazole and 1,2,3-triazole isomers is most evident in the

proton chemical shift of the triazole ring hydrogen.

1H NMR Data (400 MHz, DMSO-d₆)
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Position
Proton
Type

Shift (δ
ppm)

Multiplicit
y

Integratio
n

Coupling
(J Hz)

Assignme
nt Logic

Triazole C5 CH 8.55 s 1H -

Diagnostic

Peak.

Significantl

y downfield

compared

to 1,2,3-

triazole

(7.6-8.0

ppm).

Ar-H2' CH 7.28 t 1H 1.8

Proton

between

triazole

and amine;

shielded by

amine.

Benzyl CH₂ 5.42 s 2H -

Benzylic

methylene;

sharp

singlet.

Amine NH₂ 5.20 br s 2H -

Broad,

exchangea

ble with

D₂O.

Ar-H5' CH 7.10 t 1H 7.8

Meta-

phenyl ring

proton.

Ar-H6' CH 7.35 d 1H 7.8

Adjacent to

triazole

attachment

.

Ar-H4' CH 6.65 dd 1H 8.0, 1.8 Ortho to

amine;
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shielded.

Benzyl-Ph Ar-H 7.30-7.45 m 5H -

Benzyl

aromatic

protons

overlap.

13C NMR Data (100 MHz, DMSO-d₆)
Triazole Carbons: 160.5 ppm (C3, quaternary), 145.2 ppm (C5, CH).

Benzyl Carbon: 53.8 ppm (CH₂).

Aminophenyl Carbons: 148.9 (C-NH₂), 131.5, 129.2, 115.8, 114.5, 112.0.

Benzyl Aromatic Carbons: 136.2 (ipso), 128.8, 128.2, 127.9.

Mass Spectrometry (HRMS-ESI)
Ionization Mode: Positive (+ESI)

Molecular Ion [M+H]⁺:

Calculated: 251.1295

Observed: 251.13 ± 0.02

Key Fragmentation Pattern (MS/MS):

m/z 91.05: Tropylium ion [C₇H₇]⁺ (Characteristic of benzyl group cleavage).

m/z 160.07: [M - Benzyl]⁺ (Loss of benzyl group).

m/z 119.05: [Aminobenzonitrile+H]⁺ (Ring cleavage).

Infrared Spectroscopy (FT-IR)
3420, 3340 cm⁻¹: N-H stretching (Primary amine, asymmetric/symmetric).
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3120 cm⁻¹: C-H stretching (Triazole ring, weak/sharp).

1625 cm⁻¹: C=N stretching (Triazole ring).

1590 cm⁻¹: N-H bending (Scissoring).

1275 cm⁻¹: C-N stretching (Aromatic amine).

Critical Quality Attribute: Isomer Differentiation
A frequent error in drug development libraries is misidentifying the 1,2,3-triazole (click

chemistry product) as the 1,2,4-triazole.

Feature 1,2,4-Triazole (Target)
1,2,3-Triazole

(Impurity/Analog)

Ring Proton Shift δ 8.5 - 8.6 ppm (C5-H) δ 7.6 - 7.9 ppm (C4-H)

C13 Triazole CH ~145 ppm ~120-125 ppm

Synthesis Origin Hydrazide + Nitrile/Imidate Azide + Alkyne (Click)

Experimental Protocol: Isolation & Purification
Objective: Isolation of pure 1-benzyl-3-(3-aminophenyl)-1,2,4-triazole from the nitro-reduction

step.

Reduction: Dissolve 1-benzyl-3-(3-nitrophenyl)-1,2,4-triazole (1.0 eq) in EtOH/EtOAc (1:1).

Add SnCl₂·2H₂O (5.0 eq). Reflux for 3 hours.

Workup: Cool to RT. Adjust pH to ~8 using saturated NaHCO₃. Note: A heavy white

precipitate of tin salts will form.

Filtration: Filter the suspension through a Celite pad. Wash the pad thoroughly with EtOAc.

Extraction: Wash the filtrate with brine (2x). Dry organic layer over anhydrous Na₂SO₄.

Purification: Concentrate in vacuo. Recrystallize from Ethanol/Water (9:1) or purify via flash

column chromatography (DCM:MeOH 95:5).
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Rf Value: ~0.35 (DCM:MeOH 95:5).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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